Cas no 2137837-92-2 (3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2137837-92-2
• MF: C₄H₂F₄N₂O₂S
• MW: 218.129493236542
• CID: 6079663
• PubChem ID: 165790743
• Update Time: 2025-05-20

3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728258
• 2137837-92-2
• 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C4H2F4N2O2S/c5-4(6,7)3-2(1-9-10-3)13(8,11)12/h1H,(H,9,10)
• InChI Key： WKUXFIDXYMUIPH-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 217.97731113g/mol
• Monoisotopic Mass: 217.97731113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl Fluoride (CAS No. 2137837-92-2): A Versatile Building Block in Modern Chemistry

The compound 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2137837-92-2) is gaining significant attention in the field of synthetic chemistry due to its unique structural features and broad applicability. As a fluorinated pyrazole derivative, it serves as a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The presence of both trifluoromethyl and sulfonyl fluoride groups makes this molecule particularly interesting for click chemistry applications and SuFEx (Sulfur Fluoride Exchange) reactions, which are currently hot topics in drug discovery and bioconjugation.

Recent advancements in fluorine chemistry have highlighted the importance of compounds like 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride. The trifluoromethyl group is known to enhance metabolic stability and lipophilicity of molecules, while the sulfonyl fluoride moiety offers excellent reactivity for selective modifications. This combination makes it particularly valuable for developing PET (Positron Emission Tomography) tracers and covalent inhibitors, addressing current demands in medicinal chemistry for more selective and stable bioactive compounds.

The synthetic utility of 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride extends to material science applications, where its ability to form stable linkages is exploited in polymer modification and surface functionalization. Researchers are particularly interested in its potential for creating self-healing materials and advanced coatings, answering the growing market need for more durable and functional materials. The compound's reactivity profile aligns well with current trends toward green chemistry approaches, as it enables efficient transformations with minimal byproducts.

From a commercial perspective, 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride has seen growing demand in the past five years, particularly from pharmaceutical companies developing kinase inhibitors and proteolysis targeting chimeras (PROTACs). The global market for fluorinated building blocks is projected to expand significantly, driven by increased R&D investment in targeted therapies and the continuous search for novel bioisosteres in drug design.

Analytical characterization of 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. These techniques confirm the compound's high purity and structural integrity, which are crucial for its applications in precision chemistry. Recent publications have demonstrated innovative uses of this building block in DNA-encoded library synthesis and fragment-based drug discovery, areas that are currently receiving substantial research attention.

Handling and storage recommendations for 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride follow standard protocols for reactive fluorinated compounds. It should be stored under inert atmosphere at low temperatures to maintain stability. While not classified as highly hazardous, appropriate laboratory safety measures should be observed when working with this material, including the use of personal protective equipment and proper ventilation.

The future outlook for 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride appears promising, with potential applications emerging in bioconjugation techniques and chemical biology probes. Its compatibility with water-tolerant reactions makes it attractive for developing new biopharmaceutical conjugation strategies, addressing current challenges in antibody-drug conjugate development. As synthetic methodologies continue to evolve, this compound is likely to find even broader utility across multiple chemistry-driven industries.

For researchers interested in exploring pyrazole sulfonyl fluorides, 3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl fluoride offers an excellent starting point due to its balanced reactivity and stability. Its growing importance in medicinal chemistry and materials science ensures continued interest from both academic and industrial laboratories worldwide, positioning it as a significant compound in contemporary chemical research and development.